2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
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HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM220330-5g |
(R)-2-Amino-3-(3-chlorophenyl)propanoic acid |
80126-52-9 | 97% | 5g |
$133 | 2021-06-09 | |
| Chemenu | CM220330-10g |
(R)-2-Amino-3-(3-chlorophenyl)propanoic acid |
80126-52-9 | 97% | 10g |
$224 | 2021-06-09 | |
| Chemenu | CM220330-25g |
(R)-2-Amino-3-(3-chlorophenyl)propanoic acid |
80126-52-9 | 97% | 25g |
$486 | 2021-06-09 | |
| Fluorochem | M03176-1g |
3-Chloro-D-phenylalanine |
80126-52-9 | >99% | 1g |
￡27.00 | 2022-02-28 | |
| Fluorochem | M03176-5g |
3-Chloro-D-phenylalanine |
80126-52-9 | >99% | 5g |
￡101.00 | 2022-02-28 | |
| Fluorochem | M03176-10g |
3-Chloro-D-phenylalanine |
80126-52-9 | >99% | 10g |
￡187.00 | 2022-02-28 | |
| Fluorochem | M03176-25g |
3-Chloro-D-phenylalanine |
80126-52-9 | >99% | 25g |
￡405.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805651-1g |
3-Chloro-D-phenylalanine |
80126-52-9 | 99% | 1g |
￥187.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805651-5g |
3-Chloro-D-phenylalanine |
80126-52-9 | 99% | 5g |
￥700.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805651-25g |
3-Chloro-D-phenylalanine |
80126-52-9 | 99% | 25g |
￥2,820.60 | 2022-09-02 |
(R)-2-amino-3-(3-chlorophenyl)propanoic acid (CAS No. 80126-52-9) is a chiral non-proteinogenic amino acid derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its 3-chlorophenyl moiety and (R)-configuration, has garnered attention for its potential role in drug development, enzyme inhibition studies, and as a building block for peptidomimetics. The growing interest in chiral intermediates and amino acid analogs in modern therapeutics aligns with the compound's unique structural features.
Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of specialized amino acids like (R)-2-amino-3-(3-chlorophenyl)propanoic acid. Researchers frequently search for "CAS 80126-52-9 solubility," "(R)-enantiomer synthesis methods," or "chlorophenyl amino acid applications," reflecting the compound's niche yet critical role in medicinal chemistry. Its stereospecificity makes it valuable for studying receptor-ligand interactions, particularly in neurological and metabolic disorders where precise molecular recognition is crucial.
The compound's physicochemical properties—including its melting point (typically 210-215°C), optical rotation ([α]D²⁰ ≈ +15° in water), and logP value (~1.8)—make it suitable for various formulation studies. In peptide engineering, its 3-chlorophenyl group contributes to enhanced lipophilicity and membrane permeability, addressing common challenges in bioavailability optimization. These characteristics have spurred investigations into its use for blood-brain barrier penetration in CNS-targeted therapies.
From a synthetic perspective, (R)-2-amino-3-(3-chlorophenyl)propanoic acid serves as a key intermediate for asymmetric catalysis routes. Modern green chemistry approaches emphasize enzymatic resolution or biocatalytic methods for its production, reducing reliance on traditional heavy metal catalysts. The compound's chiral purity (>99% ee) is particularly valued in FDA-approved drug synthesis, where regulatory requirements demand stringent stereochemical control.
Emerging applications in proteomics research and chemical biology have further expanded the utility of this compound. Its incorporation into fluorescent probes and activity-based protein profiling (ABPP) reagents enables real-time monitoring of enzymatic processes. The chloro-substituent also facilitates radiolabeling (e.g., with ¹⁸F for PET imaging), answering growing demand for theranostic compounds in precision medicine.
Quality control protocols for CAS 80126-52-9 typically involve HPLC analysis with chiral stationary phases and mass spectrometry verification. Storage recommendations (-20°C under nitrogen) reflect its moderate sensitivity to oxidative degradation, a consideration frequently queried by laboratory technicians. The compound's stability in physiological buffers (pH 7.4) makes it suitable for in vitro assays, though researchers should note its limited solubility in aqueous solutions without cosolvent systems.
In conclusion, (R)-2-amino-3-(3-chlorophenyl)propanoic acid represents a versatile tool bridging small molecule pharmacology and bioconjugate chemistry. Its continued study addresses multiple drug discovery pain points, from structural diversity expansion to targeted delivery systems. As personalized medicine advances, such specialized amino acid derivatives will likely see increased utilization in both high-throughput screening platforms and structure-activity relationship (SAR) optimization campaigns.
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